2-[(Furan-2-ylmethyl)amino]-2-oxoethyl 3-(dimethylamino)benzoate

• Molecular Formula: C16H18N2O4
• Molecular Weight: 302.32 g/mol
• IUPAC Name: [2-(furan-2-ylmethylamino)-2-oxoethyl] 3-(dimethylamino)benzoate
• InChI: InChI=1S/C16H18N2O4/c1-18(2)13-6-3-5-12(9-13)16(20)22-11-15(19)17-10-14-7-4-8-21-14/h3-9H,10-11H2,1-2H3,(H,17,19)
• InChI Key: CRDOCKYBJLPVJK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC(=C1)C(=O)OCC(=O)NCC2=CC=CO2

Description

2-[(Furan-2-ylmethyl)amino]-2-oxoethyl 3-(dimethylamino)benzoate (CAS: 391629-52-0) is a synthetic benzoate ester derivative characterized by a furan-2-ylmethylamino carboxamide group and a 3-(dimethylamino)benzoate moiety.

Biological Activity

Introduction

The compound 2-[(Furan-2-ylmethyl)amino]-2-oxoethyl 3-(dimethylamino)benzoate is a synthetic organic molecule that has garnered attention in medicinal chemistry and agricultural science due to its unique structural features and biological activities. This article explores the biological activity of this compound, including its potential therapeutic applications, mechanisms of action, and comparative analysis with related compounds.

Chemical Structure and Properties

The molecular formula of 2-[(Furan-2-ylmethyl)amino]-2-oxoethyl 3-(dimethylamino)benzoate is $C_{16}H_{18}N_{2}O_{4}$, with a molecular weight of 302.32 g/mol. The compound features a furan ring, an amine group, and a benzoate moiety, which contribute to its biological activity and chemical reactivity.

Property	Value
Molecular Formula	C16H18N2O4
Molecular Weight	302.32 g/mol
Key Functional Groups	Furan, Dimethylamino, Benzoate

Antimicrobial Activity

Research indicates that compounds structurally similar to 2-[(Furan-2-ylmethyl)amino]-2-oxoethyl 3-(dimethylamino)benzoate exhibit notable antimicrobial properties. In vitro studies have demonstrated effective inhibition against various bacterial strains and fungi.

• Antibacterial Activity
  • The compound has shown activity against both Gram-positive and Gram-negative bacteria. For instance, studies report minimum inhibitory concentration (MIC) values ranging from $0.0048$ to $0.0195$ mg/mL against E. coli and Bacillus mycoides respectively .

  Bacterial Strain	MIC (mg/mL)
  E. coli	0.0048
  B. mycoides	0.0098
  S. aureus	0.021
• Antifungal Activity
  • The compound also exhibits antifungal properties, particularly against Candida albicans, with MIC values reported between $16.69$ and $78.23$ µM .

The mechanisms through which 2-[(Furan-2-ylmethyl)amino]-2-oxoethyl 3-(dimethylamino)benzoate exerts its biological effects are not fully elucidated but may involve:

• Disruption of bacterial cell wall synthesis.
• Inhibition of protein synthesis in microbial cells.
• Interaction with specific enzymes that are crucial for microbial survival.

Case Studies

• Study on Antimicrobial Efficacy
  • A study published in MDPI evaluated several derivatives related to the compound, revealing significant antimicrobial activity across multiple strains of bacteria and fungi . The results indicated that the structural components, particularly the furan ring and dimethylamino group, play a crucial role in enhancing bioactivity.
• Comparative Analysis with Analog Compounds
  • When compared to other benzoate derivatives, such as Furosemide and Dimethylaminobenzaldehyde, the unique combination of functional groups in 2-[(Furan-2-ylmethyl)amino]-2-oxoethyl 3-(dimethylamino)benzoate provides it with distinctive properties that could be advantageous for pharmaceutical applications .

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name	Key Substituents	Molecular Weight (g/mol)	Solubility (pH 7.4)	Applications/Notes	References
2-[(Furan-2-ylmethyl)amino]-2-oxoethyl 3-(dimethylamino)benzoate	3-(dimethylamino)benzoate, furan-2-ylmethyl	384.3*	Not reported	Potential protease inhibition (inference)
2-(4-Chlorophenyl)-2-oxoethyl 3-(trifluoromethyl)benzoate	3-(trifluoromethyl)benzoate, 4-Cl-Ph	~350 (estimated)	Not reported	Photolysis studies; synthetic intermediates
Camostat Mesylate	3-(dimethylamino)benzoate, guanidino group	494.5	High aqueous solubility	Protease inhibitor (clinical use)
[2-(Furan-2-ylmethylamino)-2-oxoethyl] 3,4-dimethoxybenzoate	3,4-dimethoxybenzoate	~363 (estimated)	Not reported	Research tool; synthetic intermediate
[2-(Furan-2-ylmethylamino)-2-oxoethyl] 4-[(2-cyanoacetyl)amino]benzoate	4-cyanoacetylamino benzoate	384.3	17.4 µg/mL	Preclinical drug development

*Molecular weight inferred from structurally similar compound in .

Key Observations:

Substituent Impact on Polarity: The 3-(dimethylamino) group in the target compound and Camostat Mesylate enhances basicity and solubility compared to non-polar groups like 3-(trifluoromethyl) . 3,4-Dimethoxy and cyanoacetyl substituents () increase steric bulk and may reduce membrane permeability.

Biological Activity: Camostat Mesylate’s guanidino group enables potent protease inhibition, whereas the target compound’s furan-2-ylmethylamino group may confer selectivity for other enzymatic targets . The cyanoacetyl derivative () exhibits low aqueous solubility (17.4 µg/mL), suggesting formulation challenges for oral administration.

Pharmacological and Industrial Potential

• Protease Inhibition: The target compound’s dimethylamino group mirrors Camostat’s pharmacophore, suggesting utility in antiviral or anti-inflammatory therapies .
• Material Science : Fluorinated analogs (e.g., ) demonstrate stability under photolytic conditions, useful in UV-curable coatings.